molecular formula C18H27BrN2O B249029 2-{[4-(1-Azepanyl)-1-piperidinyl]methyl}-4-bromophenol

2-{[4-(1-Azepanyl)-1-piperidinyl]methyl}-4-bromophenol

Cat. No. B249029
M. Wt: 367.3 g/mol
InChI Key: VCWPPAHWZDBLEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{[4-(1-Azepanyl)-1-piperidinyl]methyl}-4-bromophenol, also known as JNJ-7925476, is a chemical compound that has been studied for its potential therapeutic applications. It was first synthesized by researchers at Janssen Pharmaceutica in 2007 and has since been the subject of various scientific studies.

Mechanism of Action

The exact mechanism of action of 2-{[4-(1-Azepanyl)-1-piperidinyl]methyl}-4-bromophenol is not fully understood, but it is believed to act as a partial agonist of the serotonin 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and other physiological processes, and its modulation is a target for several therapeutic drugs.
Biochemical and Physiological Effects:
2-{[4-(1-Azepanyl)-1-piperidinyl]methyl}-4-bromophenol has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of neuronal activity. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-(1-Azepanyl)-1-piperidinyl]methyl}-4-bromophenol in lab experiments is its specificity for the serotonin 5-HT1A receptor, which allows researchers to study the effects of modulating this receptor without affecting other neurotransmitter systems. However, its limited solubility in water and other solvents can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-{[4-(1-Azepanyl)-1-piperidinyl]methyl}-4-bromophenol. One area of interest is its potential as a therapeutic drug for neurological and psychiatric disorders. Additional studies are needed to further characterize its pharmacological properties and potential side effects. Other future directions could include the development of more efficient synthesis methods and the exploration of its potential applications in other scientific fields.

Synthesis Methods

The synthesis of 2-{[4-(1-Azepanyl)-1-piperidinyl]methyl}-4-bromophenol involves several steps, including the reaction of 4-bromophenol with 1-azepanyl and 1-piperidinylmethyl chloride. The resulting compound is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-{[4-(1-Azepanyl)-1-piperidinyl]methyl}-4-bromophenol has been studied for its potential applications in various scientific fields, including neuroscience and pharmacology. One study found that 2-{[4-(1-Azepanyl)-1-piperidinyl]methyl}-4-bromophenol has the potential to modulate the activity of certain neurotransmitter receptors, which could be useful in the treatment of neurological disorders such as schizophrenia and depression.

properties

Product Name

2-{[4-(1-Azepanyl)-1-piperidinyl]methyl}-4-bromophenol

Molecular Formula

C18H27BrN2O

Molecular Weight

367.3 g/mol

IUPAC Name

2-[[4-(azepan-1-yl)piperidin-1-yl]methyl]-4-bromophenol

InChI

InChI=1S/C18H27BrN2O/c19-16-5-6-18(22)15(13-16)14-20-11-7-17(8-12-20)21-9-3-1-2-4-10-21/h5-6,13,17,22H,1-4,7-12,14H2

InChI Key

VCWPPAHWZDBLEQ-UHFFFAOYSA-N

SMILES

C1CCCN(CC1)C2CCN(CC2)CC3=C(C=CC(=C3)Br)O

Canonical SMILES

C1CCCN(CC1)C2CCN(CC2)CC3=C(C=CC(=C3)Br)O

Origin of Product

United States

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